N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide

• IUPAC Name: N-(1-methylcyclopropyl)-4-[(prop-2-enoylamino)methyl]benzamide
• InChI: InChI=1S/C15H18N2O2/c1-3-13(18)16-10-11-4-6-12(7-5-11)14(19)17-15(2)8-9-15/h3-7H,1,8-10H2,2H3,(H,16,18)(H,17,19)
• InChI Key: AIQKENFXINPSMS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)NC(=O)C2=CC=C(C=C2)CNC(=O)C=C
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide, also known as LY2119620, is a selective antagonist of the metabotropic glutamate receptor subtype 2 (mGluR2). It has been extensively studied for its potential therapeutic applications in various neuropsychiatric disorders such as anxiety, depression, and schizophrenia.

Mechanism of Action

N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide acts as a selective antagonist of the mGluR2 receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. By blocking the activity of this receptor, N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide can modulate the release of glutamate, a neurotransmitter that is involved in various neuropsychiatric disorders.
Biochemical and Physiological Effects:
N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide has been shown to have anxiolytic and antidepressant effects in preclinical studies, as well as antipsychotic effects in animal models of schizophrenia. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury.

Advantages and Limitations for Lab Experiments

N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide is a highly selective antagonist of the mGluR2 receptor, which makes it a valuable tool for studying the role of this receptor in various neuropsychiatric disorders. However, its limited bioavailability and poor solubility in water can make it difficult to administer in vivo.

Future Directions

Future research on N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide could focus on improving its bioavailability and solubility, as well as studying its potential therapeutic applications in other neuropsychiatric disorders such as addiction and post-traumatic stress disorder. Additionally, further studies could investigate the potential synergistic effects of N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide with other drugs or therapies for the treatment of neuropsychiatric disorders.

Synthesis Methods

N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide can be synthesized through a multi-step process involving the reaction of 4-bromo-2-fluoroaniline with 1-methylcyclopropylamine to form the intermediate compound, which is then reacted with prop-2-enamide and benzoyl chloride to yield the final product.

Scientific Research Applications

N-(1-methylcyclopropyl)-4-[(prop-2-enamido)methyl]benzamide has been extensively studied for its potential therapeutic applications in various neuropsychiatric disorders such as anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in preclinical studies, as well as antipsychotic effects in animal models of schizophrenia.